1-(dimethylphosphoryl)cyclobutan-1-ol
Overview
Description
1-(Dimethylphosphoryl)cyclobutan-1-ol (DMPO) is a cyclic phosphoryl compound with an oxygen atom and a methylphosphonate group attached to the cyclobutan ring. It is a colourless, odourless, and water-soluble solid with a molecular weight of 160.13 g/mol. It is a versatile compound which has multiple applications in the scientific field. It is used as a reactant in organic synthesis, as a reagent in analytical chemistry, and as a catalyst in biochemical and physiological research.
Scientific Research Applications
1-(dimethylphosphoryl)cyclobutan-1-ol has multiple applications in the scientific field. It is used as a reactant in organic synthesis, as a reagent in analytical chemistry, and as a catalyst in biochemical and physiological research. In organic synthesis, 1-(dimethylphosphoryl)cyclobutan-1-ol is used to synthesize cyclic phosphates, which are important intermediates in the synthesis of many compounds. In analytical chemistry, it is used as a reagent in the detection and quantification of phosphates in solutions. In biochemical and physiological research, 1-(dimethylphosphoryl)cyclobutan-1-ol is used as a catalyst in the synthesis of biologically active compounds such as hormones, neurotransmitters, and antibiotics.
Mechanism of Action
The mechanism of action of 1-(dimethylphosphoryl)cyclobutan-1-ol is not fully understood. However, it is believed to act as an electron-transfer agent in biochemical reactions. It is thought to facilitate the transfer of electrons from one molecule to another, thereby facilitating the synthesis of biologically active compounds.
Biochemical and Physiological Effects
The biochemical and physiological effects of 1-(dimethylphosphoryl)cyclobutan-1-ol are not fully understood. However, it is believed to have a role in the synthesis of biologically active compounds such as hormones, neurotransmitters, and antibiotics. It is also believed to have a role in the regulation of gene expression and protein synthesis.
Advantages and Limitations for Lab Experiments
The advantages of using 1-(dimethylphosphoryl)cyclobutan-1-ol in lab experiments include its high reactivity, short reaction times, and good yields. It is also relatively inexpensive and easy to obtain. The main limitation of using 1-(dimethylphosphoryl)cyclobutan-1-ol in lab experiments is its lack of specificity. It can react with other compounds, leading to unwanted side reactions.
Future Directions
The future of 1-(dimethylphosphoryl)cyclobutan-1-ol research is promising. There are a number of potential applications for 1-(dimethylphosphoryl)cyclobutan-1-ol in the field of biochemistry and physiology. These include its use as a catalyst in the synthesis of biologically active compounds, its role in the regulation of gene expression and protein synthesis, and its potential use in drug delivery systems. Additionally, further research is needed to better understand the mechanism of action of 1-(dimethylphosphoryl)cyclobutan-1-ol and its effects on biochemical and physiological processes.
Synthesis Methods
The synthesis of 1-(dimethylphosphoryl)cyclobutan-1-ol is a two-step process. The first step involves the reaction of cyclobutan-1-ol with dimethylphosphite in the presence of a base catalyst. The resulting product is a phosphonate ester. The second step involves the hydrolysis of the phosphonate ester with aqueous acid to yield 1-(dimethylphosphoryl)cyclobutan-1-ol. The overall reaction yields a good yield of 1-(dimethylphosphoryl)cyclobutan-1-ol (70-80%) with a short reaction time (2-3 hours).
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(dimethylphosphoryl)cyclobutan-1-ol involves the reaction of cyclobutanone with dimethylphosphoryl chloride in the presence of a base to form the intermediate 1-(dimethylphosphoryl)cyclobutan-1-one, which is then reduced to the desired product using a reducing agent such as lithium aluminum hydride.", "Starting Materials": [ "Cyclobutanone", "Dimethylphosphoryl chloride", "Base (e.g. triethylamine)", "Lithium aluminum hydride" ], "Reaction": [ "Step 1: Cyclobutanone is reacted with dimethylphosphoryl chloride in the presence of a base (e.g. triethylamine) to form the intermediate 1-(dimethylphosphoryl)cyclobutan-1-one.", "Step 2: The intermediate is then reduced using a reducing agent such as lithium aluminum hydride to form 1-(dimethylphosphoryl)cyclobutan-1-ol." ] } | |
CAS RN |
2763750-11-2 |
Molecular Formula |
C6H13O2P |
Molecular Weight |
148.1 |
Purity |
95 |
Origin of Product |
United States |
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